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Compound of Interest

Compound Name: SCH-34826

Cat. No.: B15576241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the experimental data on the effects of SCH-
34826, a neutral endopeptidase (NEP) inhibitor, on blood pressure. The data is compiled from

various preclinical and clinical studies and is presented alongside findings for other NEP

inhibitors and angiotensin-converting enzyme (ACE) inhibitors to offer a broader context for its

pharmacological profile. It is important to note that the data presented is from separate studies

that may have had different experimental conditions.

Mechanism of Action: Neutral Endopeptidase
Inhibition
SCH-34826 exerts its effects by inhibiting neutral endopeptidase (NEP), also known as

neprilysin. NEP is a key enzyme responsible for the degradation of several endogenous

vasoactive peptides, most notably atrial natriuretic peptide (ANP). By inhibiting NEP, SCH-
34826 increases the circulating levels of ANP. ANP promotes vasodilation, natriuresis (sodium

excretion), and diuresis (urine production), all of which contribute to a reduction in blood

pressure.
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To cite this document: BenchChem. [Cross-Study Comparison of SCH-34826 Effects on
Blood Pressure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576241#cross-study-comparison-of-sch-34826-
effects-on-blood-pressure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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